Thymidine-15N2

• Molecular Formula: C10H14N2O5
• Molecular Weight: 244.21 g/mol
• InChI: InChI=1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1/i11+1,12+1
• InChIKey: IQFYYKKMVGJFEH-IPSWRTTCSA-N

Thymidine-15N2: 15N-Labeled DNA Precursor

Thymidine-15N2 is a stable isotope-labeled pyrimidine deoxynucleoside in which the two nitrogen atoms of the thymine base are enriched with the heavy, non-radioactive isotope Nitrogen-15 (¹⁵N) . It is a direct analog of the endogenous DNA precursor thymidine (unlabeled CAS 50-89-5), designed to be indistinguishable from its natural counterpart in biological systems while providing a distinct mass signature for analytical detection . This labeling strategy enables precise quantification and spatial mapping of DNA synthesis, cell cycle dynamics, and metabolic flux without the safety hazards and experimental limitations associated with traditional radioactive labels such as tritiated thymidine (³H-thymidine) [1].

Label 15N2 stable isotope (non-radioactive)

Mass shift +1.997 Da for MS-based tracing

Use context DNA synthesis precursor for proliferation assays

• [1] McMahon, G., & Lechene, C. P. (2021). High-Resolution Multi-Isotope Imaging Mass Spectrometry (MIMS) Imaging Applications in Stem Cell Biology. Current Protocols, 1(11), e290. View Source

Thymidine-15N2 Substitution Risks: Label and Purity

In rigorous quantitative analyses, the simple substitution of unlabeled thymidine or an alternative stable isotopologue (e.g., ¹³C-labeled or ²H-labeled variants) is not scientifically valid and compromises data integrity. Unlabeled thymidine is indistinguishable from the endogenous analyte pool, rendering absolute quantification impossible without a structurally identical internal standard. While other stable isotopologues like ¹³C-thymidine exist, their selection is not arbitrary. For techniques like Multi-Isotope Imaging Mass Spectrometry (MIMS), ¹⁵N-thymidine is often explicitly preferred over ¹³C-thymidine due to the lower natural isotopic abundance of ¹⁵N (0.36%) compared to ¹³C (1.08%), which translates to a higher signal-to-background ratio and enhanced detection sensitivity for newly synthesized DNA [1]. Furthermore, the specific mass shift of +2 Da provided by the dual ¹⁵N label offers a clear and predictable spectral separation in mass spectrometry (MS) workflows, which is essential for avoiding crosstalk with unlabeled analytes or other labeled compounds in multiplexed assays . Substituting Thymidine-15N2 with a compound that has a different mass shift, isotopic purity, or natural background profile would invalidate established protocols and introduce unacceptable levels of quantitative error.

!

Unlabeled thymidine

Replacing with natural thymidine removes the quantifiable mass shift, eliminating MS-based detection. Re‑validation required.

!

Other isotopic labels (13C, 2H)

Distinct isotopic patterns may confound multiplexed workflows or introduce systematic bias; direct substitution invalidates calibrated assays.

!

Halogenated analogs (BrdU, EdU)

BrdU/EdU are cytotoxic and can trigger DNA damage responses, altering cell proliferation dynamics. Not inert tracers.

• [1] McMahon, G., & Lechene, C. P. (2021). High-Resolution Multi-Isotope Imaging Mass Spectrometry (MIMS) Imaging Applications in Stem Cell Biology. Current Protocols, 1(11), e290. View Source

Thymidine-15N2: Evidence-Based Advantages

Isotopic Enrichment and MS Quantification

In a direct comparative in vivo study, the incorporation efficiency of multilabeled stable isotope thymidine (hexalabeled, a more highly labeled analog of Thymidine-15N2) was quantitatively compared to the traditional radiometric gold standard, ³H-thymidine. The study found that the relative incorporation of the stable isotope-labeled thymidine and the radioactive ³H-thymidine into the DNA of various rat tissues (liver, thymus, spleen, bone marrow, and small intestine) was similar and directly proportional to the ratio of the two compounds in the injected material [1]. This establishes that stable isotope-labeled thymidine acts as a biologically equivalent, non-radioactive surrogate for the hazardous ³H-thymidine, enabling the same quantitative precision in measuring cell proliferation without the significant health, safety, and disposal costs associated with radioactivity.

Isotopic enrichment

Cross-study comparable

≥98 atom % 15N vs ~0.36% natural abundance (≥272‑fold increase)

Supports specific MS signal with minimal natural isotope interference

Vendor specification; comparable to published synthetic enrichment >98%

Evidence Dimension	In vivo DNA incorporation efficiency
Target Compound Data	Stable isotope-labeled thymidine (hexalabeled) incorporation was similar to ³H-thymidine in all tissues tested [1].
Comparator Or Baseline	³H-thymidine (tritiated thymidine)
Quantified Difference	Incorporation was similar and corresponded to the ratio of the two labeled nucleosides in the injected material [1].
Conditions	Simultaneous intraperitoneal injection into normal adult rats; DNA from liver, thymus, spleen, bone marrow, and small intestine analyzed by mass spectrometry and scintillation counting.

Why This Matters

Procuring Thymidine-15N2 enables the transition from hazardous radioactive protocols to safe, stable isotope-based workflows without sacrificing quantitative accuracy, a critical factor for modern laboratory safety compliance and operational efficiency.

• [1] Heck, H. D., et al. (1977). A stable isotope method for measurement of thymidine incorporation into DNA. Cell Proliferation, 10(2), 111-119. View Source

Gold Standard In Vivo Cell Proliferation

In Multi-Isotope Imaging Mass Spectrometry (MIMS), the choice of stable isotope label directly impacts the limit of detection and signal fidelity. A key differential advantage of ¹⁵N-thymidine (like Thymidine-15N2) over ¹³C-thymidine is the lower natural background abundance of the ¹⁵N isotope. The natural abundance of ¹⁵N is 0.36%, which is substantially lower than that of ¹³C at 1.08% [1]. This lower background signal allows for a higher signal-to-background ratio when detecting newly incorporated ¹⁵N-labeled thymidine in DNA, enabling more confident identification and quantification of low-level DNA synthesis events at subcellular resolution. This inherent advantage makes ¹⁵N-thymidine the preferred label for MIMS studies of stem cells and other applications requiring high-sensitivity imaging of cell division [1].

In vivo proliferation benchmark

Head-to-head

Reported reference standard for identifying dividing cells; outperforms D‑water and avoids EdU excision artifacts

Reported reference tracer context; native biochemical processing avoids toxicity

Mouse pulse-chase and human cell line data; EdU removed by NER

Evidence Dimension	Natural isotopic abundance (background signal)
Target Compound Data	Thymidine-15N2 (¹⁵N natural abundance = 0.36%) [1].
Comparator Or Baseline	¹³C-thymidine (¹³C natural abundance = 1.08%) [1].
Quantified Difference	The natural background of ¹⁵N is approximately 3-fold lower than that of ¹³C (0.36% vs 1.08%) [1].
Conditions	Inference based on isotopic abundances relevant to MIMS and NanoSIMS imaging techniques.

Why This Matters

For applications like MIMS imaging, where detecting low-abundance events is paramount, the inherently lower background of Thymidine-15N2 translates to higher analytical sensitivity and more definitive data, justifying its selection over ¹³C-labeled alternatives.

• [1] McMahon, G., & Lechene, C. P. (2021). High-Resolution Multi-Isotope Imaging Mass Spectrometry (MIMS) Imaging Applications in Stem Cell Biology. Current Protocols, 1(11), e290. View Source

Multiplexed MIMS Analysis Compatibility

A fundamental requirement for accurate quantification by LC-MS/MS is the use of a stable isotope-labeled internal standard that co-elutes with the analyte but is distinguishable by mass. Thymidine-15N2 provides a precise and predictable +2 Da mass shift relative to unlabeled thymidine (molecular weight 242.23 g/mol vs. 244.22 g/mol) [1]. This distinct mass difference is essential for reliable multiple reaction monitoring (MRM) as it prevents isotopic crosstalk between the analyte and internal standard channels. The high isotopic enrichment specification of commercially available Thymidine-15N2 (e.g., 96-98 atom % ¹⁵N) ensures minimal residual unlabeled material, further safeguarding quantitative accuracy . This +2 Da shift is a verifiable, procurement-grade specification that ensures the compound will perform as an effective internal standard in validated analytical methods.

MIMS multiplexing

Class-level inference

Combinable with 13C-, 2H-, 18O‑thymidine and 81Br/127I labels in a single NanoSIMS experiment

Enables simultaneous quantitative imaging; antibody-based detection typically monoplex

Requires NanoSIMS 50L; distinct 15N2 mass avoids cross-talk

Evidence Dimension	Molecular weight (mass shift)
Target Compound Data	Thymidine-15N2: Molecular Weight = 244.22 g/mol (+2 Da shift) [1].
Comparator Or Baseline	Unlabeled Thymidine: Molecular Weight = 242.23 g/mol .
Quantified Difference	+2.0 Da mass difference.
Conditions	Based on molecular formula C10H14N2O5 vs. C10H14¹⁵N2O5; vendor-specified molecular weights.

Why This Matters

The predictable +2 Da mass shift is a critical, verifiable specification that directly determines the suitability of Thymidine-15N2 for its primary application as an internal standard in quantitative MS workflows, a key procurement criterion for analytical labs.

• [1] MedChemExpress. Thymidine-15N2 (HY-N1150S9) Product Datasheet. View Source

Chemical Purity for Assay Sensitivity

The applicability of ¹⁵N-thymidine (Thymidine-15N2) as a non-hazardous tracer has been validated in human subjects, a critical differentiator from radioactive probes which are contraindicated for such use. In a study on adult human brain neurogenesis, two patients were infused with ¹⁵N-thymidine for 24 hours without clinical harm or ethical concerns [1]. Subsequent MIMS analysis of resected brain tissue successfully identified and quantified ¹⁵N-positive cells at single-cell resolution. This established the compound as a safe and effective in vivo "gold standard" label for quantifying cell division and turnover in human tissues [2][3], a capability that cannot be replicated with radioactive alternatives or other labels with higher toxicity profiles. This human-use validation provides a higher level of evidence for translational research applications.

Chemical purity

Cross-study comparable

Commercial ≥95%; related Thymine-15N2 synthesis >99% (HPLC, NMR)

Supports assay reproducibility; reduces contaminant-driven variability

Vendor HPLC specification; published synthetic purity >99%

Evidence Dimension	In vivo human safety and utility
Target Compound Data	15N-thymidine was infused into human patients for 24 hours and used to successfully identify dividing cells in brain tissue [1].
Comparator Or Baseline	Radioactive ³H-thymidine (not feasible for this type of human study).
Quantified Difference	N/A - comparison is on feasibility and safety, not a direct quantitative measure.
Conditions	In vivo labeling of two adult human patients undergoing brain surgery, followed by MIMS analysis.

Why This Matters

This evidence demonstrates that Thymidine-15N2 is not just a lab reagent but a validated tool for human in vivo studies, enabling research programs that cannot be ethically or practically performed with radioactive or toxic alternatives.

• [1] Röder, S., et al. Tracking cell turnover in human brain using 15N-thymidine imaging mass spectrometry. Institut Curie. View Source
• [2] McMahon, G., et al. (2014). Quantifying cell division with deuterated water and multi-isotope imaging mass spectrometry (MIMS). Surface and Interface Analysis, 46(S1), 161-164. View Source
• [3] Steinhauser, M. L., et al. (2012). Multi-isotope imaging mass spectrometry quantifies stem cell division and metabolism. Nature, 481(7382), 516-519. View Source

Thymidine-15N2 Application Scenarios

Clinical Cell Turnover Quantification

Thymidine-15N2 is the ideal internal standard for the absolute quantification of unlabeled thymidine in biological matrices using LC-MS/MS. Its defined +2 Da mass shift and high isotopic enrichment (≥96 atom % ¹⁵N) allow for precise correction of matrix effects and instrument variability, enabling accurate measurement of endogenous thymidine pools or the incorporation of unlabeled thymidine into DNA . This is a standard application where substitution with an unlabeled compound is impossible and where the specific mass shift is a critical procurement specification.

Multiplexed DNA Synthesis Dynamics with MIMS

For Multi-Isotope Imaging Mass Spectrometry (MIMS) studies requiring the highest signal-to-background ratio, Thymidine-15N2 is the preferred label over ¹³C-thymidine due to the 3-fold lower natural background abundance of ¹⁵N [1]. Its non-radioactive nature also allows for multiplexed pulse-chase experiments with other stable isotopologues (e.g., ²H-thymidine) or halogenated analogs (e.g., BrdU) within the same sample, enabling the visualization of multiple DNA replication events at subcellular resolution [1].

Gold Standard for Proliferation Tracer Validation

Thymidine-15N2 is the validated alternative to hazardous radiolabels like ³H-thymidine for in vivo studies of cell proliferation. Its demonstrated biological equivalence in DNA incorporation without radiological hazards makes it suitable for longitudinal studies in animal models and has been safely applied in human subjects [2][3]. This scenario is particularly relevant for studies in cancer biology, stem cell research, and tissue regeneration, where safe, quantitative cell tracking is a core requirement.

Cell Cycle Synchronization and Flux Analysis

Thymidine-15N2 retains the biological activity of unlabeled thymidine, including its ability to act as a DNA synthesis inhibitor and cell synchronizer at the G1/S boundary [4]. Using the labeled version in a double thymidine block protocol allows researchers to not only synchronize cell populations but also subsequently trace the labeled cohort's DNA synthesis and division by MS or MIMS. This dual functionality provides an integrated workflow for studying cell cycle dynamics that cannot be achieved with unlabeled thymidine or purely toxic synchronizing agents.

Application

Selection Property

Validation Focus

Human cell proliferation studies (reported clinical protocols)

Non-radioactive, native nucleoside profile

MIMS signal quantification fidelity in tissue

Multiplexed pulse-chase DNA labeling

Distinct 15N2 mass signature

Multi-isotope discrimination and signal linearity

Reference standard for tracer validation

Quantifiable incorporation without pathway perturbation

Cross-method labeling efficiency comparison

Cell cycle synchronization and metabolic flux studies

High chemical purity and label stability

Synchronization block consistency and downstream MS compatibility

• [1] McMahon, G., & Lechene, C. P. (2021). High-Resolution Multi-Isotope Imaging Mass Spectrometry (MIMS) Imaging Applications in Stem Cell Biology. Current Protocols, 1(11), e290. View Source
• [2] Heck, H. D., et al. (1977). A stable isotope method for measurement of thymidine incorporation into DNA. Cell Proliferation, 10(2), 111-119. View Source
• [3] Röder, S., et al. Tracking cell turnover in human brain using 15N-thymidine imaging mass spectrometry. Institut Curie. View Source
• [4] MedChemExpress. Thymidine-15N2 (HY-N1150S9) Product Datasheet. View Source